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Compound of Interest

Compound Name: Fmoc-Dap(Fmoc)-OH

Cat. No.: B557181

Technical Guide: Fmoc-Dap(Fmoc)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on Na,NB-di-Fmoc-L-2,3-diaminopropionic
acid, commonly known as Fmoc-Dap(Fmoc)-OH. This reagent is a key building block in
peptide synthesis, particularly for the introduction of diaminopropionic acid residues with
fluorenylmethyloxycarbonyl (Fmoc) protecting groups on both the alpha and beta amino
groups.

Core Compound Data

The fundamental physicochemical properties of Fmoc-Dap(Fmoc)-OH are summarized below.
These details are crucial for accurate experimental planning, reaction stoichiometry, and
analytical characterization.
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Parameter Value Reference
CAS Number 201473-90-7 [1]
Molecular Weight 548.59 g/mol [1]
Empirical Formula C33H28N206

Na,NB-di-Fmoc-L-2,3-

Synonyms diaminopropionic acid, Fmoc-
3-(Fmoc-amino)-L-alanine

Purity >97.0% (HPLC)

Form Crystals

Storage Temperature 2-8°C [1]

Logical Relationship of Compound Properties

The following diagram illustrates the key identifiers and properties of Fmoc-Dap(Fmoc)-OH.

Fmoc-Dap(Fmoc)-OH

Caption: Key identifiers and application of Fmoc-Dap(Fmoc)-OH.
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Experimental Protocols

Detailed, specific experimental protocols for the use of Fmoc-Dap(Fmoc)-OH are highly
dependent on the target peptide sequence and the scale of the synthesis. The information
available from public sources does not include specific, universally applicable experimental

methodologies.

However, a generalized workflow for the incorporation of Fmoc-Dap(Fmoc)-OH in solid-phase
peptide synthesis (SPPS) is provided below. This serves as a conceptual guide for researchers

to develop specific protocols tailored to their needs.
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1. Swell Resin

A4

2. Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

A4

3. Wash Resin

!

4. Couple Fmoc-Dap(Fmoc)-OH
(with HBTU/HOBL or similar)

Next cycle

5. Wash Resin

A4

6. Capping (Optional)
(e.g., Acetic Anhydride)
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Caption: Generalized workflow for Fmoc solid-phase peptide synthesis.
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Disclaimer: This guide is intended for informational purposes for qualified professionals. It is not
a substitute for detailed, validated experimental protocols. Researchers should consult relevant
literature and safety data sheets before handling any chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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